Cas no 2530-85-0 (Silane coupler (G-570))

• Product Name: Silane coupler (G-570)
• CAS No: 2530-85-0
• MF: C₁₀H₂₀O₅Si
• MW: 248.348304748535
• MDL: MFCD00008593
• CID: 43127
• PubChem ID: 24897091
• Update Time: 2025-10-21

Silane coupler (G-570) Chemical and Physical Properties

Names and Identifiers

• 3-(Trimethoxysilyl)propyl methacrylate
• γ-Methacryloxypropyltrimethoxysilane
• Silane Coupling Agent KH-570
• Silane Coupling Agent A-174
• 3-Methacryloxypropyltrimethoxysilane
• Coupling Agent-570
• BHCOUP-570
• Silane A174
• 3-(Trimethoxysilyl)propyl Methacrylate (stabilized with BHT)
• 3-(Methacryloyloxy)propyltrimethoxysilane
• 3-(TriMethoxysilyl)-Propyl Methacrylate
• A 174
• CM8550
• G-570
• kbm503
• kdm503
• kh570
• m8550
• MAPTMS
• MEMO
• Methacrylic Acid 3-(Trimethoxysilyl)propyl Ester
• methacrylic acid-3-trimethoxysilylpropyl ester
• mops-m
• Silane coupler KH-570
• trimethoxy-3-hydroxypropylsilane methacrylate
• Methacrylic Acid 3-(Trimethoxysilyl)propyl Ester (stabilized with BHT)
• 3-(Methacryloyloxy)propyltrimethoxysilane (stabilized with BHT)
• 3-Trimethoxysilyl-propyl-methacrylate
• [3-(Methacryloyloxy)propyl]trimethoxysilane
• Silane A-174
• Dynasylan MEMO
• Methacryloxypropyltrimethoxysilane
• KBM 503
• NUCA 174
• 2-Propenoic acid, 2-methyl-, 3-(trimethoxysilyl)propyl ester
• KDM 503
• TRIMETHOXYSILYLPROPYL METHACRYLATE
• Methacryloyloxypropyltrimethoxysilane
• Q 174
• gamma-Methacryloxypropyltrimethoxysilane
• Silane, 3-methacryloxypropyltrimethoxy-
• Methacrylic acid, 3-(trimethoxysilyl)propyl ester
• 3-Methacryloxypropyltrimethoxysilane,98%
• METHACRYLOXYPROPYLTRIMETHOXYSILANE, low inhibitor grade
• (3-Methacryloxypropyl)trimethoxysilane
• Silane Coupling Agent
• 3-Methacryloxypropyltrimethoxysilane 3-(Trimethoxysilyl)propyl Methacrylate
• 3-(TrimethoxysiL
• γ-methacryloxy propyl trimethoxyl silane
• A-174, Z6003, KBM-503
• Co-Formula CFS-850
• Silquest*A-174
• CFS-850
• 2-methyl-6-trimethoxysilyl-1-hexen-3-one
• Silane coupler (G-570)

• MDL： MFCD00008593
• Inchi： 1S/C10H20O5Si/c1-9(2)10(11)15-7-6-8-16(12-3,13-4)14-5/h1,6-8H2,2-5H3
• InChI Key： XDLMVUHYZWKMMD-UHFFFAOYSA-N
• SMILES： CO[Si](OC)(OC)CCCOC(C(=C)C)=O
• BRN： 1952435

Computed Properties

• Exact Mass: 248.10800
• Monoisotopic Mass: 248.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.045 g/mL at 25 °C(lit.)
• Melting Point: <-50°C
• Boiling Point: 190 °C(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.431(lit.)
• Water Partition Coefficient: Miscible with water.
• PSA: 53.99000
• LogP: 1.37390
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in acetone and benzene, insoluble in water.

Silane coupler (G-570) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3082
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S28-S37/39
• FLUKA BRAND F CODES：4.4-8-21
• RTECS：UC0230000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Silane coupler (G-570)

Introduction to Silane Coupler (G-570) and Its Applications in Modern Chemistry

Silane coupler, specifically the compound with the CAS number 2530-85-0, is a versatile chemical agent that has found significant utility in various industrial and research applications. This compound, often referred to as Silane coupler (G-570), plays a crucial role in enhancing the adhesion between inorganic and organic materials, making it an indispensable tool in material science and nanotechnology. The unique properties of this silane-based compound stem from its molecular structure, which consists of a siloxane backbone linked to organic functional groups. This structural design allows it to form strong bonds with both silicon-containing surfaces and a wide range of organic substrates, thereby facilitating robust material integration.

The mechanism by which Silane coupler (G-570) functions is rooted in its ability to undergo hydrolysis and condensation reactions, forming stable siloxane networks. This process not only creates a strong interface between different materials but also provides a pathway for further functionalization. In recent years, researchers have been exploring the potential of this compound in advanced material applications, particularly in the development of coatings, adhesives, and composites. The ability of Silane coupler (G-570) to improve interfacial adhesion has led to significant advancements in these fields, enabling the creation of more durable and reliable materials.

One of the most compelling aspects of Silane coupler (G-570) is its adaptability to various chemical environments. The compound can be modified with different organic groups, allowing researchers to tailor its properties for specific applications. For instance, alkyl-modified silanes are often used to enhance hydrophobicity, while fluoroalkyl-modified silanes can improve thermal stability. These modifications have opened up new possibilities for the use of Silane coupler (G-570) in high-performance materials, such as those used in aerospace and automotive industries.

In the realm of nanotechnology, Silane coupler (G-570) has been instrumental in the development of novel nanomaterials. Its ability to functionalize nanoparticles with organic molecules has enabled the creation of hybrid materials with enhanced properties. For example, researchers have utilized Silane coupler (G-570) to functionalize quantum dots for use in optoelectronic devices, where precise control over surface chemistry is critical. Similarly, it has been employed in the preparation of metal-organic frameworks (MOFs), where its role as a linking agent helps to create highly porous structures with potential applications in gas storage and separation.

The pharmaceutical industry has also benefited from the use of Silane coupler (G-570). Its ability to enhance drug delivery systems has led to significant improvements in therapeutic efficacy. By modifying drug molecules with silane-based linkers, researchers can improve their solubility and bioavailability. Additionally, Silane coupler (G-570) has been used to create stimuli-responsive drug delivery systems that release therapeutic agents in response to specific biological triggers. These advancements have the potential to revolutionize how drugs are administered and targeted within the body.

In recent years, there has been growing interest in using Silane coupler (G-570) for environmental applications. Its ability to bind with various pollutants has made it a promising candidate for water treatment and soil remediation. For instance, researchers have developed silane-based materials that can selectively adsorb heavy metals from contaminated water sources. This technology not only helps in cleaning up polluted environments but also ensures that hazardous substances are safely contained and removed.

The future prospects of Silane coupler (G-570) are vast and exciting. As our understanding of its properties continues to grow, so do the possibilities for its application across multiple disciplines. Ongoing research is exploring new ways to modify its structure and function, paving the way for innovative solutions in material science, nanotechnology, pharmaceuticals, and environmental science. With its proven track record and versatility, it is clear that Silane coupler (G-570) will remain a cornerstone of modern chemistry for years to come.